Cas no 803631-16-5 (2-(propan-2-yl)cyclopropan-1-amine)

• Product Name: 2-(propan-2-yl)cyclopropan-1-amine
• CAS No: 803631-16-5
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD16706904
• CID: 5249102
• PubChem ID: 62314699
• Update Time: 2026-03-09

2-(propan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-isopropylcyclopropanamine
• 2-(propan-2-yl)cyclopropan-1-amine

• MDL： MFCD16706904
• Inchi： 1S/C6H13N/c1-4(2)5-3-6(5)7/h4-6H,3,7H2,1-2H3
• InChI Key： PAKOTDFUHRYXRU-UHFFFAOYSA-N
• SMILES： C1(N)CC1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(propan-2-yl)cyclopropan-1-amine

Comprehensive Guide to 2-(propan-2-yl)cyclopropan-1-amine (CAS No. 803631-16-5): Properties, Applications, and Market Insights

2-(propan-2-yl)cyclopropan-1-amine (CAS No. 803631-16-5) is a specialized cyclopropylamine derivative with unique structural and chemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications. The cyclopropane ring in its structure contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential, especially in the development of novel bioactive molecules.

The molecular formula of 2-(propan-2-yl)cyclopropan-1-amine is C6H13N, and it features a secondary amine functional group attached to a cyclopropane ring. This configuration allows for diverse chemical modifications, enabling its use in drug discovery and material science. The compound's low molecular weight and high solubility in organic solvents make it an attractive candidate for various synthetic pathways. Recent studies highlight its role in the synthesis of chiral ligands and catalysts, which are critical in asymmetric synthesis.

One of the most discussed applications of 2-(propan-2-yl)cyclopropan-1-amine is in the pharmaceutical industry. Its cyclopropylamine moiety is a key building block for designing enzyme inhibitors and receptor modulators. For instance, it has been investigated for its potential in developing central nervous system (CNS) therapeutics, addressing conditions like depression and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier enhances its relevance in CNS drug development.

In agrochemical research, 2-(propan-2-yl)cyclopropan-1-amine is explored for its role in creating pesticide intermediates and herbicide formulations. Its structural flexibility allows for the design of compounds with targeted activity against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in today's agrochemical market.

The synthesis of 2-(propan-2-yl)cyclopropan-1-amine typically involves cyclopropanation reactions followed by amine functionalization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency. These methods are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical production.

Market trends indicate a rising demand for cyclopropylamine derivatives, driven by their applications in drug discovery and material science. The global market for such intermediates is projected to grow steadily, with Asia-Pacific emerging as a key production hub. Companies are investing in custom synthesis services to meet the needs of research institutions and industrial clients.

From a regulatory perspective, 2-(propan-2-yl)cyclopropan-1-amine is not classified as a hazardous substance under major chemical regulations, which facilitates its use in various applications. However, proper handling and storage are recommended to ensure safety and stability. The compound's low toxicity profile makes it a preferred choice for laboratory and industrial use.

In conclusion, 2-(propan-2-yl)cyclopropan-1-amine (CAS No. 803631-16-5) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and synthetic versatility position it as a key player in modern chemical research. As industries continue to innovate, the demand for this compound is expected to rise, making it a focal point for future developments.